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Compound of Interest

2-(4,5-Dihydroimidazol-1-
Compound Name:
yl)ethanol

Cat. No.: B1594007

For Immediate Reference: Treat 2-(4,5-Dihydroimidazol-1-yl)ethanol as hazardous waste. Do
not dispose of it down the drain or in regular trash. This compound is classified as a derivative
of imidazole and features a hydroxyethyl group.[1] Due to the absence of a specific Safety Data
Sheet (SDS) for this compound, this guide synthesizes information from the SDS of related
chemicals, namely imidazole and ethanol, to provide a conservative and safety-conscious
disposal plan.

I. Hazard Profile and Safety Precautions

While a detailed hazard profile for 2-(4,5-Dihydroimidazol-1-yl)ethanol is not readily
available, its structural components suggest the following potential hazards:

o Corrosivity and Toxicity: The imidazole ring is present in compounds known to be corrosive,
causing severe skin burns and eye damage, and may be harmful if swallowed.[2][3][4] Some
imidazole compounds are also considered reproductive toxins.[2]

o Flammability: The ethanol group suggests that the compound may be flammable. Ethanol
itself is a highly flammable liquid and vapor.[5][6]

e Environmental Hazards: Many nitrogen-containing heterocyclic compounds are toxic to
aquatic life.
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Personal Protective Equipment (PPE) is mandatory when handling this substance for disposal.
This includes, at a minimum:

o Chemical safety goggles
 Nitrile gloves
o A fully-buttoned lab coat

All handling of 2-(4,5-Dihydroimidazol-1-yl)ethanol should be conducted within a certified
laboratory chemical fume hood.[2] An emergency eyewash and shower station should be
readily accessible.[2]

Il. Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:

o Clearly label the waste container as "Hazardous Waste: 2-(4,5-Dihydroimidazol-1-
yl)ethanol".

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department. Incompatible materials for
imidazole derivatives include strong oxidizers, acids, acid anhydrides, and acid chlorides.[2]

[7]
2. Waste Collection and Storage:

o Collect waste 2-(4,5-Dihydroimidazol-1-yl)ethanol, in both pure form and in solutions, in a
designated, sealable, and airtight container that is compatible with the chemical.[2]

o Store the sealed waste container in a cool, dry, and well-ventilated "Satellite Accumulation
Area" (SAA) away from heat sources and direct sunlight.[2][8] This area must be clearly
marked.

e Ensure the container is stored away from incompatible materials.[2]

3. Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal company.[7]

o Provide the disposal company with all available information about the waste, including its
chemical name and any known or suspected hazards.
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o For empty containers that held 2-(4,5-Dihydroimidazol-1-yl)ethanol, the first rinse must be
collected and disposed of as hazardous waste.[9] Subsequent rinses may be permissible for
drain disposal depending on local regulations, but it is best practice to collect all rinses as
hazardous waste.

lll. Quantitative Data Summary

Due to the lack of specific data for 2-(4,5-Dihydroimidazol-1-yl)ethanol, the following table
provides hazard classifications for related compounds as a reference.

Compound GHS Hazard Statements UN Number

H302: Harmful if swallowed.
) H314: Causes severe skin
Imidazole 3263
burns and eye damage. H360:

May damage the unborn child.

H225: Highly flammable liquid
Ethanol and vapor. H319: Causes 1170

serious eye irritation.

This data is for reference only and may not fully represent the hazards of 2-(4,5-
Dihydroimidazol-1-yl)ethanol.

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(4,5-
Dihydroimidazol-1-yl)ethanol.
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Disposal Workflow for 2-(4,5-Dihydroimidazol-1-yl)ethanol

Start: Have 2-(4,5-Dihydroimidazol-1-yl)ethanol waste

Identify Hazards
(Assume Corrosive, Toxic, Flammable)

'

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Collect in a Labeled, Sealed,
Compatible Container

l

Store in Designated Satellite
Accumulation Area (SAA)

l

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Vendor

,

Arrange for Professional
Waste Transport and Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal Workflow for 2-(4,5-Dihydroimidazol-1-yl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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